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Compound of Interest

Compound Name: AM103

Cat. No.: B8567433 Get Quote

Application Notes and Protocols for AM103
For Researchers, Scientists, and Drug Development Professionals

Introduction
AM103 is a potent and selective inhibitor of the 5-lipoxygenase-activating protein (FLAP).[1][2]

[3] FLAP is a crucial protein in the biosynthesis of leukotrienes, which are pro-inflammatory lipid

mediators.[4] By inhibiting FLAP, AM103 effectively blocks the production of leukotrienes,

making it a valuable tool for research in inflammatory diseases such as asthma.[1][2][4] These

application notes provide detailed protocols for the preparation of AM103 solutions for both in

vitro and in vivo experimental use.

Chemical Properties of AM103
A summary of the key chemical properties of AM103 is provided in the table below.
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Property Value

Full Chemical Name

3-[3-tert-butylsulfanyl-1-[4-(6-methoxy-pyridin-3-

yl)-benzyl]-5-(pyridin-2-ylmethoxy)-1H-indol-2-

yl]-2,2-dimethyl-propionic acid

Molecular Formula C36H39N3O4S (Free Acid)

Molecular Weight 613.78 g/mol (Free Acid)

CAS Number 1147872-22-7

Appearance White to off-white solid

AM103 Signaling Pathway
AM103 targets the 5-lipoxygenase-activating protein (FLAP) within the leukotriene synthesis

pathway. The diagram below illustrates the mechanism of action.
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Caption: AM103 inhibits FLAP, preventing leukotriene synthesis.

Solution Preparation Protocols
Stock Solution Preparation (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of AM103 in dimethyl

sulfoxide (DMSO).

Materials:

AM103 (free acid) powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Protocol:

Calculate the required mass of AM103:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 613.78 g/mol * (1000 mg / 1 g) = 6.14

mg

Weigh AM103:

Carefully weigh out 6.14 mg of AM103 powder and place it into a sterile microcentrifuge

tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the AM103 powder.

Dissolve the compound:

Vortex the tube for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, place the tube in an ultrasonic bath for 10-15

minutes. Gentle heating to 37°C can also aid solubility.[3]

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[3]

Quantitative Data for Stock Solution:

Parameter Value

Solvent DMSO

Solubility Up to 200 mg/mL (315.58 mM)[3]

Stock Concentration 10 mM

Storage Temperature -20°C or -80°C[3]

Short-term Stability 1 month at -20°C[3]

Long-term Stability 6 months at -80°C[3]

In Vitro Working Solution Preparation
This protocol describes the dilution of the 10 mM DMSO stock solution to prepare working

solutions for in vitro experiments, such as cell-based assays.

Materials:

10 mM AM103 stock solution in DMSO

Appropriate cell culture medium or assay buffer

Sterile microcentrifuge tubes

Pipettes and sterile tips

Protocol:

Determine the final desired concentration of AM103 for your experiment. Note that high

concentrations of DMSO can be toxic to cells; it is recommended to keep the final DMSO

concentration below 0.5%.
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Perform serial dilutions:

Prepare intermediate dilutions of the 10 mM stock solution in cell culture medium or assay

buffer.

For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a

1:1000 dilution.

Final Dilution:

Add the appropriate volume of the intermediate dilution to your cell culture or assay plate

to achieve the final desired concentration.

Example Dilution Workflow:

10 mM AM103
in DMSO

Intermediate Dilution
(e.g., 100 µM in media)

Dilute 1:100 Final Working Concentration
(e.g., 10 µM in assay)

Dilute 1:10

Click to download full resolution via product page

Caption: Workflow for preparing in vitro working solutions.

In Vivo Formulation Preparation
This protocol describes the preparation of an AM103 formulation suitable for oral gavage or

intravenous injection in animal models. This formulation is based on a published study.[3]

Materials:

10 mM AM103 stock solution in DMSO

PEG300 (Polyethylene glycol 300)

Tween 80 (Polysorbate 80)

Sterile Saline, Phosphate-Buffered Saline (PBS), or sterile water (ddH2O)

Sterile tubes
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Pipettes and sterile tips

Protocol:

Start with the DMSO stock solution:

Begin with a pre-made stock solution of AM103 in DMSO. For this example, we will use a

40 mg/mL stock as a starting point.

Add PEG300:

In a sterile tube, take 50 µL of the AM103 DMSO stock solution.

Add 300 µL of PEG300 and mix thoroughly until the solution is clear.

Add Tween 80:

To the mixture, add 50 µL of Tween 80 and mix well until the solution is clear.

Add Aqueous Solution:

Finally, add 600 µL of sterile Saline, PBS, or ddH2O.

Mix thoroughly to obtain the final formulation.

In Vivo Formulation Composition:

Component Volume Percentage

DMSO 5%

PEG300 30%

Tween 80 5%

Aqueous Solution 60%

Experimental Dosing Information:
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Species Route Effective Dose Reference

Rat Oral 1 mg/kg [4]

Mouse Oral 10 mg/kg [3]

Disclaimer: These protocols are intended as a guide. Researchers should optimize

concentrations, solvents, and formulations based on their specific experimental needs and cell

lines or animal models. Always consult relevant safety data sheets (SDS) before handling any

chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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